1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine
Overview
Description
1-(3-Chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine, also known as CPIP, is an organic compound with an aromatic ring structure and a nitrogen-containing heterocyclic group. It is a synthetic compound that has been studied for its potential applications in various scientific research fields. CPIP is a useful molecule for studying the structure and function of proteins, as it has a high affinity for binding to proteins. It has been used in the study of enzyme kinetics, protein structure, and drug design.
Scientific Research Applications
1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine has been studied for its potential applications in various scientific research fields. It has been used in the study of enzyme kinetics, protein structure, and drug design. 1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine has been used to study the binding of enzymes to their substrates, as well as the interactions between proteins and small molecules. It has also been used to study the structure of proteins, particularly those involved in signal transduction pathways, and to design new drugs. In addition, 1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine has been used to study the structure of lipids and to investigate the role of lipids in cell membranes.
Mechanism of Action
1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine acts as an inhibitor of protein-protein interactions. It binds to proteins, forming a covalent bond that blocks the active sites of proteins and prevents them from binding to other proteins. This action is useful for studying the structure and function of proteins, as it can be used to study the interactions between proteins and small molecules. In addition, 1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine can be used to study the structure of lipids and to investigate the role of lipids in cell membranes.
Biochemical and Physiological Effects
1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine has been studied for its potential applications in various scientific research fields. It has been used to study the binding of enzymes to their substrates, as well as the interactions between proteins and small molecules. In addition, 1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine has been used to study the structure of lipids and to investigate the role of lipids in cell membranes. 1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine in laboratory experiments is that it is a relatively simple molecule to synthesize and is relatively inexpensive. Additionally, 1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine has a high affinity for binding to proteins, making it useful for studying the structure and function of proteins. However, 1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine is not very stable and can degrade over time. Additionally, 1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine is not very soluble in water, making it difficult to use in some experiments.
Future Directions
For research using 1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine include further study of its potential use as an anti-inflammatory agent, as well as its use in drug design. Additionally, 1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine could be used to study the structure of lipids and to investigate the role of lipids in cell membranes. Finally, 1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine could be used to study the structure and function of proteins, as well as the interactions between proteins and small molecules.
Synthesis Methods
1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine can be synthesized from the reaction of 3-chlorobenzaldehyde and 1H-imidazole-2-ylpiperidine. The reaction is carried out in the presence of a base catalyst such as sodium hydroxide or potassium carbonate. The reaction is exothermic and proceeds in two steps. The first step involves the formation of an intermediate, which is then converted to the desired product, 1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine. The reaction can be carried out in a variety of solvents such as dichloromethane or ethyl acetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine involves the reaction of 3-chlorobenzoyl chloride with 1H-imidazole-2-amine to form 1-(3-chlorobenzoyl)-1H-imidazole-2-amine, which is then reacted with piperidine to yield the final product.", "Starting Materials": ["3-chlorobenzoyl chloride", "1H-imidazole-2-amine", "piperidine"], "Reaction": ["Step 1: 3-chlorobenzoyl chloride is reacted with 1H-imidazole-2-amine in the presence of a base such as triethylamine to form 1-(3-chlorobenzoyl)-1H-imidazole-2-amine.", "Step 2: 1-(3-chlorobenzoyl)-1H-imidazole-2-amine is then reacted with piperidine in the presence of a base such as potassium carbonate to yield the final product, 1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine."] } | |
CAS RN |
1791065-56-9 |
Product Name |
1-(3-chlorobenzoyl)-4-(1H-imidazol-2-yl)piperidine |
Molecular Formula |
C15H16ClN3O |
Molecular Weight |
289.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
